4-(6-morpholino-9H-purin-2-yl)phenol
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Description
4-(6-Morpholino-9H-purin-2-yl)phenol is a purine derivative featuring a morpholino group at the 6-position and a phenolic hydroxyl group at the para-position of the phenyl ring attached to the purine’s 2-position. This compound is part of a broader class of purine-based molecules explored for their biological activity, particularly in kinase inhibition (e.g., mTOR/PI3K pathways) . Its synthesis typically involves nucleophilic substitution reactions, as seen in the coupling of morpholine with halogenated purine precursors under basic conditions .
Properties
Molecular Formula |
C15H15N5O2 |
|---|---|
Molecular Weight |
297.31 g/mol |
IUPAC Name |
4-(6-morpholin-4-yl-7H-purin-2-yl)phenol |
InChI |
InChI=1S/C15H15N5O2/c21-11-3-1-10(2-4-11)13-18-14-12(16-9-17-14)15(19-13)20-5-7-22-8-6-20/h1-4,9,21H,5-8H2,(H,16,17,18,19) |
InChI Key |
PSGSPCJHCOUEEU-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCN1C2=NC(=NC3=C2NC=N3)C4=CC=C(C=C4)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Modifications and Key Derivatives
The following table summarizes structural analogs and their key features:
Physicochemical Properties
Nonlinear Optical (NLO) Properties
While direct data on 4-(6-morpholino-9H-purin-2-yl)phenol’s NLO properties are lacking, structurally related compounds (e.g., 4-(4,5-diphenyl-1H-imidazole-2-yl)phenol) exhibit high third-order susceptibility (χ⁽³⁾ ~ 10⁻⁶ esu) due to π-conjugation and charge transfer interactions. The phenol group in the target compound may similarly contribute to NLO behavior by enabling intermolecular hydrogen bonding and polarization .
Kinase Inhibitor Development
Derivatives like 1b demonstrate nanomolar IC₅₀ values against PI3K isoforms, attributed to the benzamide group’s ability to occupy hydrophobic kinase pockets. In contrast, simpler analogs (e.g., 3n) show weaker activity, highlighting the importance of strategic substituents .
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